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Compound of Interest

Compound Name: Isotachioside

Cat. No.: B155972 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a concise yet in-depth overview of Isotachioside, a naturally

occurring phenolic glycoside. The document summarizes its core physicochemical properties,

details its investigation as a tyrosinase inhibitor, and provides relevant experimental

methodologies. This guide is intended to serve as a foundational resource for researchers

interested in the potential applications of Isotachioside.

Core Compound Data
The fundamental physicochemical properties of Isotachioside are summarized below.

Property Value Reference

CAS Number 31427-08-4

Molecular Formula C₁₃H₁₈O₈

Molecular Weight 302.28 g/mol [1]

Biological Activity: Tyrosinase Inhibition
Isotachioside has been investigated for its potential as a tyrosinase inhibitor, an enzyme

crucial in melanin biosynthesis. However, studies have indicated that Isotachioside itself is a

weak inhibitor of tyrosinase. In one key study, the half-maximal inhibitory concentration (IC₅₀)
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for Isotachioside could not be determined even at concentrations up to 1000 μM.[1][2] In

contrast, derivatives of Isotachioside that lack specific methyl and benzoyl groups have

demonstrated more potent tyrosinase inhibitory activity, suggesting that the core structure may

be a useful scaffold for the development of more effective inhibitors.[1][2]

It is critical for researchers to distinguish Isotachioside from other similarly named

compounds, such as isoacteoside. While the names are similar, they are distinct chemical

entities with different reported biological activities. For instance, isoacteoside has been

reported to exhibit anti-inflammatory effects through the modulation of the NF-κB and MAPK

signaling pathways.[3][4] There is currently a lack of evidence in the reviewed literature to

suggest that Isotachioside possesses similar anti-inflammatory properties or engages these

signaling pathways.

Experimental Protocols
Tyrosinase Inhibition Assay
The following is a representative protocol for an in vitro mushroom tyrosinase inhibition assay,

a common method for screening potential inhibitors.

Objective: To determine the concentration at which a test compound (e.g., Isotachioside)

inhibits 50% of the tyrosinase enzyme activity (IC₅₀).

Materials:

Mushroom Tyrosinase (e.g., 30 U/mL in phosphate buffer)

L-DOPA (L-3,4-dihydroxyphenylalanine) solution (e.g., 10 mM in phosphate buffer)

Phosphate Buffer (e.g., 0.1 M, pH 6.8)

Test compound (Isotachioside) dissolved in a suitable solvent (e.g., DMSO)

Positive Control (e.g., Kojic acid)

96-well microplate

Microplate reader capable of measuring absorbance at 475-492 nm[2][5]
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Procedure:

Preparation of Reagents:

Prepare a stock solution of the test compound and the positive control in a suitable

solvent.

Create a series of dilutions of the test compound and positive control in phosphate buffer

to achieve a range of final assay concentrations.

Prepare the mushroom tyrosinase solution and the L-DOPA substrate solution in

phosphate buffer.

Assay in 96-Well Plate:

To each well, add 20 µL of the diluted test compound or positive control. For the negative

control wells, add 20 µL of the solvent used to dissolve the test compound.

Add 70 µL of the tyrosinase enzyme solution to each well and incubate the plate for a

short period (e.g., 5 minutes) at a controlled temperature (e.g., 37°C).[5]

Initiate the enzymatic reaction by adding 110 µL of the L-DOPA substrate solution to all

wells.[5]

Measurement:

Incubate the plate for a defined period (e.g., 30 minutes) at a controlled temperature (e.g.,

37°C).[5]

Measure the absorbance of each well at 475-492 nm using a microplate reader. The

formation of dopachrome from the oxidation of L-DOPA results in a colored product.

Data Analysis:

The percentage of tyrosinase inhibition is calculated using the following formula: %

Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance

of the negative control and A_sample is the absorbance in the presence of the test

compound.
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The IC₅₀ value is determined by plotting the percentage of inhibition against the

concentration of the test compound.

Visualized Workflow: Tyrosinase Inhibition Assay
The following diagram illustrates the general workflow for the tyrosinase inhibition assay

described above.
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Caption: Workflow for a typical in vitro tyrosinase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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